Cas no 90854-88-9 ( )
structure
Product Name:
CAS No:90854-88-9
MF:C11H25NO
MW:187.322303533554
CID:995168
PubChem ID:316740
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 3-(dipropylamino)-2,2-dimethylpropan-1-ol
- NSC-245100
- NSC245100
- DTXSID30311737
- AKOS011555967
- 90854-88-9
- SCHEMBL10883752
- 3-(Dipropylamino)-2,2-dimethyl-propan-1-ol
- DS-013874
-
-
- Inchi： 1S/C11H25NO/c1-5-7-12(8-6-2)9-11(3,4)10-13/h13H,5-10H2,1-4H3
- InChI Key： MFUUZAFHDDJDQT-UHFFFAOYSA-N
- SMILES： OCC(C)(C)CN(CCC)CCC
Computed Properties
- Exact Mass: 187.193614421g/mol
- Monoisotopic Mass: 187.193614421g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 23.5Ų
Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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